2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one

• IUPAC Name: 2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C15H10BrN3O2/c16-11-7-9(1-3-13(11)20)2-4-14-18-12-8-17-6-5-10(12)15(21)19-14/h1-8,20H,(H,18,19,21)/b4-2+
• InChI Key: KGQOJWMLWZKBLA-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC2=NC3=C(C=CN=C3)C(=O)N2)Br)O
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C2=NC3=C(C=CN=C3)C(=O)N2)Br)O
• Molecular Formula: C15H10BrN3O2
• Molecular Weight: 344.16 g/mol

Description

2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and potential biological activities, making it a promising candidate for various research studies. In

Mechanism of Action

The mechanism of action of 2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one involves the inhibition of various signaling pathways involved in cancer cell growth and survival. This compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. It has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation. Additionally, this compound has been found to modulate the expression of various genes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects and improve cognitive function. Additionally, this compound has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one in lab experiments include its unique chemical structure, potential biological activities, and well-established synthesis method. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research of 2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one. One potential direction is the development of novel derivatives with improved solubility and potency. Another potential direction is the investigation of the potential applications of this compound in other scientific research fields, such as cardiovascular diseases and metabolic disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a promising compound for various scientific research applications. Its unique chemical structure, potential biological activities, and well-established synthesis method make it a promising candidate for further studies. Further research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis of 2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one involves several steps. The starting material for the synthesis is 3-bromo-4-hydroxybenzaldehyde, which is reacted with ethyl cyanoacetate in the presence of a base to form the corresponding ethyl cyanoacetate derivative. This derivative is then reacted with 2-aminopyridine in the presence of a catalyst to form the final product, this compound. The synthesis method of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

2-[(E)-2-(3-bromo-4-hydroxyphenyl)ethenyl]-3H-pyrido[3,4-d]pyrimidin-4-one has been extensively studied for its potential applications in various scientific research fields. This compound has shown promising results in cancer research, where it has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its potential applications in neurodegenerative diseases, where it has shown neuroprotective effects and improved cognitive function. Additionally, this compound has been studied for its potential applications in inflammation, where it has been found to have anti-inflammatory effects.